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Compound of Interest

Compound Name: SiR-PEG4-NHS ester

Cat. No.: B12388386

Get Quote

Critical Status Alert: The Nature of the Problem
Can I simply dry the sample to restore activity? No. If your SiR-PEG4-NHS ester has been

exposed to moisture, the NHS ester moiety has likely undergone hydrolysis. This is a chemical

transformation, not a physical state. The active N-hydroxysuccinimide (NHS) group has been

cleaved by water, leaving behind the non-reactive carboxylic acid form (SiR-PEG4-COOH).[1]

Removing the water (lyophilization) will not reverse this bond cleavage. The molecule is now

chemically inert toward amines.

The Good News: The fluorophore (Silicon Rhodamine) is likely still intact and fluorescent. The

"Recovery" process described below involves chemically re-activating the carboxylic acid back

to the NHS ester.

Module 1: Diagnosis – Quantifying the Damage
Before attempting re-synthesis, you must determine the extent of hydrolysis. Visual inspection

is insufficient; both active and hydrolyzed forms appear as blue/cyan solids or solutions.

Analytical Protocol: LC-MS Verification
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Objective: Distinguish between SiR-PEG4-NHS (Active) and SiR-PEG4-COOH (Inactive).

Sample Prep: Dissolve a small aliquot (~0.1 mg) in anhydrous acetonitrile (ACN). Do not use

methanol or water, as these can induce further solvolysis during analysis.

Method: Run a standard C18 Reverse Phase LC-MS gradient (5% to 95% ACN in Water +

0.1% Formic Acid).[1]

Data Interpretation (Mass Shift Rule):

Hydrolysis results in a net mass loss of ~97 Da (Loss of NHS group [-115 Da] + Addition of

OH [+17 Da]).[1]

Species
Approximate MW
(Da)*

Retention Time
(Relative)

Status

SiR-PEG4-NHS
~750 - 850 (varies by

counterion)

Later (More

Hydrophobic)
ACTIVE

SiR-PEG4-COOH [MW of NHS] - 97 Da Earlier (More Polar) INACTIVE

> Note: Exact MW depends on the specific SiR derivative and counterion (e.g., TFA vs.

Chloride). Focus on the delta (-97 Da).

Module 2: The "Hero" Protocol – Chemical Re-activation
If your diagnosis confirms >50% hydrolysis, you must re-activate the carboxyl group. Warning:

This requires synthetic chemistry capability. If you lack these reagents, it is often more cost-

effective to purchase a new vial.[1]

Method: TSTU Activation (Organic Phase)
Best for SiR dyes to maintain solubility and prevent immediate re-hydrolysis.

Reagents Required:

TSTU: (N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate)[1]

DIPEA: (N,N-Diisopropylethylamine)[1]
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Solvent: Anhydrous DMF or DMSO (Dry)[1]

Step-by-Step Protocol:

Dissolution: Dissolve the hydrolyzed SiR-PEG4-COOH in anhydrous DMF (Concentration

~10 mg/mL).

Activation:

Add 2.0 equivalents of DIPEA.

Add 1.5 equivalents of TSTU.

Incubation: Stir at Room Temperature (RT) for 1 hour under inert atmosphere (N₂ or Ar).

Monitoring: Check via LC-MS. You should see the mass shift +97 Da (regeneration of NHS).

Purification (Critical):

Option A (Fast): Precipitate with cold diethyl ether (if sufficient mass).[1]

Option B (Clean): Semi-prep HPLC (Acetonitrile/Water + 0.1% TFA).[1] Lyophilize

immediately after collection.

Module 3: Troubleshooting Logic (Decision Matrix)
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Issue: Moisture Exposure

Step 1: LC-MS Analysis

Is Mass = (Target - 97 Da)?

Mass = Target
(Intact NHS)

No

Mass = Target - 97
(Hydrolyzed COOH)

Yes

Proceed with Experiment
(Adjust conc. for partial loss)

Can you perform
organic synthesis?

Perform TSTU Activation
(See Module 2)

Yes

Use as SiR-COOH
(e.g., for SNAP-tag coupling)

No (Alternative App)

Discard & Re-order

No (Strict Req)

Click to download full resolution via product page

Figure 1: Decision matrix for handling moisture-compromised NHS esters.

Module 4: Frequently Asked Questions (FAQs)
Q1: Can I use EDC/NHS in water to re-activate it? A: Technically yes, but not recommended for

SiR dyes.

Reason: SiR is hydrophobic.[1] Reacting in water requires organic co-solvents.[1]

Furthermore, the NHS ester formed is unstable in the aqueous activation buffer. The TSTU
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method (anhydrous) yields a stable product that can be isolated.

Q2: I don't have an LC-MS. Can I use a functional test? A: Yes. Perform a "mock conjugation"

with a small cheap amine (e.g., Benzylamine or a Lysine-containing peptide).[1]

Mix SiR-Sample + Excess Amine in buffer (pH 8.3).[1]

Run TLC or HPLC after 30 mins.[1]

Result: If the SiR spot/peak does not shift significantly (indicating amide bond formation), the

NHS ester is dead.

Q3: My sample is sticky/oily. Is it ruined? A: Not necessarily. SiR-PEG conjugates are often oils

or amorphous solids.[1] However, stickiness can indicate water absorption. Proceed to LC-MS

diagnosis.

Q4: Can I use the hydrolyzed SiR-PEG4-COOH for anything else? A: Yes! Do not throw it

away.

SNAP/CLIP-tag labeling: You can couple the SiR-COOH to BG-NH2 (Benzylguanine amine)

using standard peptide coupling to make SiR-SNAP.[1]

Negative Control: Use the hydrolyzed acid as a negative control in your staining experiments

to rule out non-specific binding of the fluorophore itself.

Module 5: Prevention & Storage Best Practices
To prevent recurrence, adhere to these strict handling protocols:

Aliquot Immediately: Upon first receipt, dissolve the master stock in Anhydrous DMSO

(Grade: >99.9%, water <50 ppm). Aliquot into single-use vials.

Inert Gas: Overlay aliquots with Argon or Nitrogen gas before capping.[1]

Double Containment: Store vials inside a secondary container (Zip-lock bag or jar)

containing active desiccant packs (Silica gel or Drierite).[1]

Temperature: Store at -20°C.
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Equilibration:CRITICAL: Allow the vial to warm to room temperature before opening.

Opening a cold vial condenses atmospheric moisture directly into the reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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